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Compound of Interest

Compound Name:
4-bromo-5-methoxy-1H-

pyrrolo[2,3-c]pyridine

CAS No.: 1254163-78-4

Cat. No.: B2617010

Get Quote

Executive Summary
The 4-bromo-5-methoxy-6-azaindole scaffold represents a critical bioisostere in modern drug

design, particularly for kinase inhibitors (e.g., DYRK1A, JAK). unlike the ubiquitous 7-azaindole,

the 6-azaindole (pyrrolo[2,3-c]pyridine) core offers unique hydrogen-bonding vectors that alter

solubility and target affinity.

This guide compares the crystallographic performance of this specific scaffold against standard

indole and 7-azaindole alternatives. It demonstrates that the 4-bromo substituent is not merely

a structural feature but a "crystallographic handle" that facilitates phase determination via

anomalous dispersion and stabilizes the lattice through halogen bonding.

Structural Comparative Analysis
To understand the utility of 4-bromo-5-methoxy-6-azaindole, we must objectively compare it

with its primary alternatives: the native Indole and the 7-Azaindole.
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Table 1: Physicochemical & Crystallographic
Performance Matrix

Feature
4-Bromo-5-Methoxy-

6-Azaindole

7-Azaindole

(Standard)
Indole (Native)

Core Topology Pyrrolo[2,3-c]pyridine Pyrrolo[2,3-b]pyridine Benzopyrrole

H-Bond

Donor/Acceptor

1 Donor (N1), 2

Acceptors (N6, OMe)

1 Donor (N1), 1

Acceptor (N7)

1 Donor (N1), 0

Acceptors

Crystallizability
High (Br-driven

ordering)

Moderate (Prone to

tetramers)

Low (Often

amorphous)

Phasing Utility
Excellent (Br

anomalous signal)

Poor (Requires

derivatization)
Poor

Lattice Stability

Stabilized by C-

Br···N/O halogen

bonds

Stabilized by N-H···N

dimers
Weak van der Waals

Solubility (Polar)
High (due to 5-OMe +

N6)
Moderate Low

Key Differentiator: The "4-Bromo" Effect
In X-ray diffraction, the 4-bromo substituent serves a dual purpose:

Phasing: Bromine provides a strong anomalous scattering signal (

at Cu K

), allowing for ab initio structure solution (SAD/MAD phasing) without heavy metal soaking.

Halogen Bonding: Unlike the hydrogen-only indole, the C-Br bond creates a "sigma-hole"

(positive electrostatic potential) that interacts directionally with Lewis bases (N, O, S), locking

the conformation in the crystal lattice.

Experimental Protocol: Crystallization Workflow
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This protocol is designed to maximize the probability of obtaining diffraction-quality single

crystals (

mm) for this specific scaffold.

Phase A: Complex Synthesis (Pre-Crystallization)
Context: Azaindoles coordinate metals readily. Ensure the 5-methoxy group does not sterically

hinder the N6 site if N6-coordination is desired.

Dissolution: Dissolve 0.1 mmol of ligand in THF (Tetrahydrofuran). Avoid DMSO as it inhibits

evaporation.[1]

Metal Addition: Add 0.1 mmol metal salt (e.g.,

,

) dissolved in minimal Methanol.

Reaction: Stir at 40°C for 2 hours. Filter through Celite to remove amorphous precipitates.

Phase B: Vapor Diffusion (The "Gold Standard")
Why this works: Vapor diffusion allows for a slower approach to supersaturation than

evaporation, promoting fewer, higher-quality nucleation sites.

Inner Vessel: Place 1.0 mL of the saturated complex solution (THF/MeOH 4:1) in a small vial.

Outer Vessel: Place the small vial inside a larger jar containing 5.0 mL of Pentane or Diethyl

Ether (Anti-solvent).

Seal & Wait: Cap the large jar tightly. Store at 4°C.

Mechanism:[2] The volatile anti-solvent diffuses into the complex solution, slowly lowering

solubility.

Harvest: Crystals typically appear within 48–72 hours.

Visualization: The Crystallization Decision Tree
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Figure 1: Decision tree for crystallizing 6-azaindole complexes, prioritizing vapor diffusion for

lattice stability.
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Data Interpretation & Validation
Once data is collected, use the following metrics to validate the structure, specifically looking

for the signature interactions of the 4-bromo-5-methoxy-6-azaindole core.

Halogen Bond Metrics (The "Br" Check)
In the solved structure, verify the presence of Halogen Bonds (XB).

Distance: Measure the distance between Br and the acceptor (N/O).[3] It should be less than

the sum of van der Waals radii (approx. 3.4 Å).

Typical Range: 2.9 Å – 3.2 Å.

Angle: The

angle should be near linear (

). This linearity confirms a genuine

-hole interaction, distinguishing it from non-specific packing.

Methoxy Group Conformation
The 5-methoxy group often locks into a planar conformation relative to the azaindole ring to

maximize

-conjugation.

Torsion Angle: Check the

torsion. Deviations

from planarity suggest steric strain or strong intermolecular H-bonding forces overriding
conjugation.

Visualization: Interaction Topology
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Figure 2: Interaction topology showing the orthogonal binding modes: Halogen bonding (Br), H-

bonding (OMe), and Coordination (N6).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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